![molecular formula C15H22N2O2 B6279460 tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate CAS No. 2763780-61-4](/img/no-structure.png)
tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate
Overview
Description
Tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate, also known as TB-I2C, is a synthetic compound of interest to the scientific community due to its potential applications in various areas of research. TB-I2C has been studied for its ability to act as a chiral catalyst, its potential as a pharmaceutical agent, and its ability to interact with other molecules in a variety of ways.
Scientific Research Applications
Tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate has been studied for its potential applications in various areas of research. It has been found to act as a chiral catalyst in asymmetric synthesis, allowing for the synthesis of compounds with specific optical and structural properties. tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate has also been studied for its potential as a pharmaceutical agent, as it has been found to interact with other molecules in a variety of ways.
Mechanism of Action
Tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate has been found to act as a chiral catalyst in asymmetric synthesis. This is due to its ability to interact with other molecules in a specific way, allowing for the synthesis of molecules with specific optical and structural properties. In this way, tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate can be used to create compounds with specific optical and structural properties, which can then be used in a variety of applications.
Biochemical and Physiological Effects
tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate has been studied for its potential applications in various areas of research, including its potential as a pharmaceutical agent. In this regard, tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate has been found to interact with other molecules in a variety of ways, including its ability to act as a chiral catalyst in asymmetric synthesis. Additionally, tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate has been found to interact with proteins in a variety of ways, including its ability to bind to specific proteins and alter their activity.
Advantages and Limitations for Lab Experiments
Tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate has a number of advantages and limitations when used in laboratory experiments. One of the advantages of using tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate is its ability to act as a chiral catalyst in asymmetric synthesis, allowing for the synthesis of compounds with specific optical and structural properties. Additionally, tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate is relatively easy to synthesize and cost-effective compared to other compounds. However, tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate has some limitations when used in laboratory experiments, such as its potential toxicity and its ability to interact with other molecules in unpredictable ways.
Future Directions
The potential applications of tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate are vast, and there are many possible future directions of research involving the compound. One potential future direction is the exploration of its potential as a pharmaceutical agent, as it has been found to interact with other molecules in a variety of ways. Additionally, tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate could be studied as a possible catalyst for asymmetric synthesis, as it has been found to act as a chiral catalyst in asymmetric synthesis. Furthermore, tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate could be studied for its ability to interact with proteins in a variety of ways, including its ability to bind to specific proteins and alter their activity. Finally, tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate could be used as a tool for studying the effects of other molecules, as it has been found to interact with other molecules in a variety of ways.
Synthesis Methods
Tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate can be synthesized in a variety of ways, with the most common method being a multi-step process involving the reaction of tert-butyl 4-chloro-2,3-dihydro-1H-isoindole-2-carboxylate with methylamine in the presence of a base. This method has been found to be the most efficient and cost-effective way of synthesizing tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate. Other methods of synthesis, such as a direct reaction of tert-butyl 4-chloro-2,3-dihydro-1H-isoindole-2-carboxylate with methylamine in the presence of a catalyst, have also been explored.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate involves the reaction of tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate with methylamine in the presence of a palladium catalyst.", "Starting Materials": [ "tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate", "methylamine", "palladium catalyst" ], "Reaction": [ "The tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate is dissolved in a solvent such as dimethylformamide (DMF).", "Methylamine is added to the solution and the mixture is heated to reflux.", "A palladium catalyst such as palladium on carbon (Pd/C) is added to the mixture.", "The reaction mixture is stirred at reflux for several hours until the reaction is complete.", "The mixture is then cooled and filtered to remove the catalyst.", "The resulting product, tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate, is isolated by evaporation of the solvent and purification by column chromatography." ] } | |
CAS RN |
2763780-61-4 |
Product Name |
tert-butyl 4-[(methylamino)methyl]-2,3-dihydro-1H-isoindole-2-carboxylate |
Molecular Formula |
C15H22N2O2 |
Molecular Weight |
262.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
